N-cyclohexyl-N-methyl-2-(4-oxo-6-phenylthieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-cyclohexyl-N-methyl-2-(4-oxo-6-phenylthieno[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C21H23N3O2S/c1-23(16-10-6-3-7-11-16)19(25)13-24-14-22-20-17(21(24)26)12-18(27-20)15-8-4-2-5-9-15/h2,4-5,8-9,12,14,16H,3,6-7,10-11,13H2,1H3
• InChI Key: YUGDVJHWYSTZBA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)CN2C=NC3=C(C2=O)C=C(S3)C4=CC=CC=C4
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

The interest in thieno[2,3-d]pyrimidin derivatives stems from their diverse biological activities and applications in medicinal chemistry. These compounds have been explored for their anticancer, antimicrobial, and enzyme inhibition properties, showcasing the versatility of this scaffold in drug discovery.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin derivatives often involves multistep reactions starting from accessible precursors. For example, aryloxy groups attached to the pyrimidine ring have been synthesized in a five-step process using methyl 3-methoxy-5-methylbenzoate as a key intermediate, demonstrating the complexity and versatility of synthetic routes for these compounds (Al-Sanea et al., 2020).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin derivatives has been elucidated through various techniques, including X-ray crystallography. These analyses reveal the conformational preferences and intramolecular interactions critical to the biological activity and chemical reactivity of these molecules. For instance, the folded conformation around the thioacetamide bridge in certain derivatives highlights the importance of structural features (Subasri et al., 2016).